DNQX Disodium

• CAS No.: 1312992-24-7
• Product Name: DNQX Disodium
• Molecular Formula: C8H2N4Na2O6
• Molecular Weight: 296.1
• IUPAC Name: disodium;6,7-dinitroquinoxaline-2,3-diolate
• Standard InChI: InChI=1S/C8H4N4O6.2Na/c13-7-8(14)10-4-2-6(12(17)18)5(11(15)16)1-3(4)9-7;;/h1-2H,(H,9,13)(H,10,14);;/q;2*+1/p-2
• Standard InChIKey: JRUAJMRRKVHLTC-UHFFFAOYSA-L
• SMILES: C1=C2C(=CC(=C1[N+](=O)[O-])[N+](=O)[O-])N=C(C(=N2)[O-])[O-].[Na+].[Na+]
• Appearance: Solid powder
• Description: DNQX Disodium is a water-soluble form of selective non-NMDA receptor antagonist DNQX.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: DNQX Disodium; DNQX 2Na
• Reference: 1: Orts-Del'Immagine A, Seddik R, Tell F, Airault C, Er-Raoui G, Najimi M, Trouslard J, Wanaverbecq N. A single polycystic kidney disease 2-like 1 channel opening acts as a spike generator in cerebrospinal fluid-contacting neurons of adult mouse brainstem. Neuropharmacology. 2016 Feb;101:549-65. doi: 10.1016/j.neuropharm.2015.07.030. Epub 2015 Jul 26. PubMed PMID: 26220314.; 2: Wang X, Chen G, Gao W, Ebner T. Long-term potentiation of the responses to parallel fiber stimulation in mouse cerebellar cortex in vivo. Neuroscience. 2009 Sep 1;162(3):713-22. doi: 10.1016/j.neuroscience.2009.01.071. Epub 2009 Feb 4. PubMed PMID: 19409215; PubMed Central PMCID: PMC2761827.; 3: Chan CF, Lin-Shiau SY. Suramin prevents cerebellar granule cell-death induced by dequalinium. Neurochem Int. 2001 Feb;38(2):135-43. PubMed PMID: 11137882.
• PubChem Compound: 45073428
• Last Modified: Nov 11 2021